![molecular formula C24H25NO4 B6145809 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid CAS No. 2156676-42-3](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid
Description
The compound “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” is a type of fluorenylmethyloxycarbonyl (Fmoc) protected amino acid . Fmoc amino acids are commonly used in solid-phase peptide synthesis (SPPS), a method used to chemically synthesize peptides .
Molecular Structure Analysis
The molecular structure of “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” is characterized by the presence of a fluorenyl group, a carbonyl group, and an amino group . The fluorenyl group contributes to the molecule’s aromaticity, while the carbonyl and amino groups are functional groups that can participate in various chemical reactions .Chemical Reactions Analysis
As an Fmoc protected amino acid, “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” can undergo deprotection reactions under mildly basic conditions, such as treatment with piperidine . This deprotection reveals the free amino group, which can then participate in peptide bond formation during SPPS .Safety and Hazards
Future Directions
The future directions for “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” and similar compounds likely involve their use in the synthesis of increasingly complex peptides and proteins. These molecules could be used in a variety of applications, including drug discovery and the study of protein function .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the alkyne. The fluorene group is then introduced through a Grignard reaction, and the protecting group is removed to yield the final product.", "Starting Materials": [ "8-octynoic acid", "N-hydroxysuccinimide", "N,N'-dicyclohexylcarbodiimide", "9H-fluorene", "magnesium", "diethyl ether", "chloroform", "triethylamine", "methanol", "acetic acid", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "8-octynoic acid is reacted with N-hydroxysuccinimide and N,N'-dicyclohexylcarbodiimide to form the corresponding N-hydroxysuccinimide ester.", "The N-hydroxysuccinimide ester is then reacted with 2-aminoethanol to form the protected amine.", "The protected amine is then coupled with propargyl bromide to form the protected alkyne.", "9H-fluorene is reacted with magnesium in diethyl ether to form the Grignard reagent.", "The Grignard reagent is then reacted with the protected alkyne to form the corresponding fluorene-substituted alkyne.", "The protecting group is then removed using hydrochloric acid to yield the final product, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid." ] } | |
CAS RN |
2156676-42-3 |
Product Name |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid |
Molecular Formula |
C24H25NO4 |
Molecular Weight |
391.5 |
Purity |
95 |
Origin of Product |
United States |
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